2-amino-N-tert-butyl-1,3-thiazole-5-sulfonamide
Overview
Description
2-amino-N-tert-butyl-1,3-thiazole-5-sulfonamide is a compound with a molecular weight of 235.33 . It is a derivative of thiadiazole . The 2-aminothiazole scaffold, which this compound is a part of, has emerged as a promising scaffold in medicinal chemistry and drug discovery research .
Molecular Structure Analysis
The InChI code for 2-amino-N-tert-butyl-1,3-thiazole-5-sulfonamide is1S/C7H13N3O2S2/c1-7(2,3)10-14(11,12)5-4-9-6(8)13-5/h4,10H,1-3H3,(H2,8,9)
. This provides a detailed representation of the compound’s molecular structure.
Scientific Research Applications
Biological Research
Thiazoles like 2-amino-1,3-thiazole have been studied for their biological applications, including their role as thyroid inhibitors. This suggests potential research applications of 2-amino-N-tert-butyl-1,3-thiazole-5-sulfonamide in endocrinology and metabolic studies .
Pharmaceutical Development
Compounds with a thiazole structure have been explored for their therapeutic potential. For instance, some derivatives have shown selective action against certain cancer cell lines, indicating that 2-amino-N-tert-butyl-1,3-thiazole-5-sulfonamide could be researched for its anticancer properties .
Chemical Synthesis
Thiazoles are also used in chemical synthesis processes. The specific compound could be investigated for its utility in synthesizing new chemical entities with potential industrial or pharmaceutical applications .
Antiproliferative Activity
N,4-diaryl-1,3-thiazole-2-amines, which share a similar thiazole structure, have been investigated as tubulin inhibitors with antiproliferative activity against various human cancer cell lines. This suggests a possible application in cancer research for the compound .
Safety and Hazards
Future Directions
The 2-aminothiazole scaffold, which includes 2-amino-N-tert-butyl-1,3-thiazole-5-sulfonamide, is a promising area in medicinal chemistry and drug discovery research . Future research could focus on developing small molecule antitumor agents that could decrease drug resistance and reduce unpleasant side effects .
Mechanism of Action
Target of Action
It’s worth noting that 2-aminothiazole derivatives have been found to exhibit potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines such as breast, leukemia, lung, colon, cns, melanoma, ovarian, renal, and prostate .
Mode of Action
It’s known that 2-aminothiazole derivatives can interact with their targets in a way that inhibits the growth of various cancerous cell lines .
Biochemical Pathways
Given the broad spectrum of anticancer activity exhibited by 2-aminothiazole derivatives, it can be inferred that multiple biochemical pathways may be affected .
Result of Action
It’s known that 2-aminothiazole derivatives can inhibit the growth of various cancerous cell lines .
properties
IUPAC Name |
2-amino-N-tert-butyl-1,3-thiazole-5-sulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3O2S2/c1-7(2,3)10-14(11,12)5-4-9-6(8)13-5/h4,10H,1-3H3,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUBPTCCBHCUOFZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NS(=O)(=O)C1=CN=C(S1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N3O2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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